3-Acetamidophenyl butyrate

• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol
• IUPAC Name: (3-acetamidophenyl) butanoate
• InChI: InChI=1S/C12H15NO3/c1-3-5-12(15)16-11-7-4-6-10(8-11)13-9(2)14/h4,6-8H,3,5H2,1-2H3,(H,13,14)
• InChI Key: SVENCILGYWBCKD-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)OC1=CC=CC(=C1)NC(=O)C

Description

3-Acetamidophenyl butyrate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(3-Hydroxyphenyl)acetamide (300 g) was stirred in pyridine (990 mL) followed by the addition of butyryl chloride (246 mL). This reaction was stirred at room temperature for 30 min. The resulting crystalline suspension was left for 18 hrs. to ensure completion. The mixture was dissolved in water and ethyl acetate (1:1, 1000 mL), the organic layer was separated and washed with brine (3×1000 mL). The organic layer was dried over sodium sulfate and concentrated in vacuo at 70° C. to remove pyridine. Upon cooling the oil become a very low melting solid. This solid was carefully added to a coarse 500 mL frit and dried. Minimal washing with ice cold hexane was used to cake the solid. The final compound was collected to provide the title compound in 75% yield (440 g) as a light-yellow solid.